Cas no 219725-32-3 (Diethyl 5-amino-1-(3-chlorophenyl)pyrazole-3,4-dicarboxylate)

• Product Name: Diethyl 5-amino-1-(3-chlorophenyl)pyrazole-3,4-dicarboxylate
• CAS No: 219725-32-3
• MF: C₁₅H₁₆ClN₃O₄
• MW: 337.758242607117
• CID: 2130583
• Update Time: 2023-08-04

Diethyl 5-amino-1-(3-chlorophenyl)pyrazole-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(3-chloro-phenyl)-1H-pyrazole-3,4-dicarboxylic acid diethyl ester
• Diethyl 5-amino-1-(3-chlorophenyl)pyrazole-3,4-dicarboxylate

• Inchi： 1S/C15H16ClN3O4/c1-3-22-14(20)11-12(15(21)23-4-2)18-19(13(11)17)10-7-5-6-9(16)8-10/h5-8H,3-4,17H2,1-2H3
• InChI Key： GNDXVCDFAIMYRP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C(C(=O)OCC)C(C(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 437
• Topological Polar Surface Area: 96.4